Cas no 1736-22-7 (4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl-)

4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl-, is a fluorinated isoxazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a 3-fluorophenyl substituent with a methyl group at the 3-position of the isoxazole ring, enhancing its utility as a versatile intermediate in synthetic chemistry. The presence of the fluorine atom may improve metabolic stability and binding affinity in bioactive compounds. This compound is particularly valuable for the development of novel heterocyclic frameworks, offering opportunities for structure-activity relationship studies. Its well-defined molecular architecture ensures reproducibility in synthesis, making it a reliable choice for researchers exploring new therapeutic or agrochemical agents.
4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl- structure
1736-22-7 structure
Product Name:4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl-
CAS No:1736-22-7
MF:C11H8FNO3
MW:221.184526443481
CID:1363318
Update Time:2025-06-07

4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl-
    • Inchi: 1S/C11H8FNO3/c1-6-9(11(14)15)10(16-13-6)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
    • InChI Key: LKCQAHNATNUEOW-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC(F)=C2)=C(C(O)=O)C(C)=N1

Computed Properties

  • Exact Mass: 221.049
  • Monoisotopic Mass: 221.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Density: 1.350±0.06 g/cm3(Predicted)
  • Boiling Point: 363.0±37.0 °C(Predicted)
  • pka: 2.10±0.25(Predicted)

4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl- Pricemore >>

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